Cas no 392317-93-0 (ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392317-93-0
• MF: C₁₁H₁₁N₃O₄S₂
• MW: 313.352739572525
• CID: 6047388
• PubChem ID: 3570554
• Update Time: 2025-10-28

ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• ethyl 2-((5-(furan-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• Acetic acid, 2-[[5-[(2-furanylcarbonyl)amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester
• SR-01000006078
• CHEMBL1349932
• MLS001167370
• DTXSID501331629
• HMS2962E09
• SR-01000006078-1
• SMR000640765
• AKOS024577467
• ethyl 2-{[5-(furan-2-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• 392317-93-0
• ethyl 2-[[5-(furan-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• F0417-2045

• Inchi： 1S/C11H11N3O4S2/c1-2-17-8(15)6-19-11-14-13-10(20-11)12-9(16)7-4-3-5-18-7/h3-5H,2,6H2,1H3,(H,12,13,16)
• InChI Key： JDSPEXYREOSOEL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(C2=CC=CO2)=O)S1

Computed Properties

• Exact Mass: 313.01909819g/mol
• Monoisotopic Mass: 313.01909819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 6.97±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Ethyl 2-{5-(Furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate: A Comprehensive Overview

Ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS No: 392317-93-0) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of an ethyl ester group attached to a sulfur atom, which is further connected to a thiadiazole ring substituted with a furanamide group. This combination of functional groups makes it a versatile compound with intriguing chemical and biological properties.

The thiadiazole ring in ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate plays a crucial role in its reactivity and stability. Thiadiazoles are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. The presence of the furanamide group further enhances the compound's functionality by introducing additional sites for potential interactions. Recent studies have shown that this compound exhibits significant antioxidant activity, making it a promising candidate for use in drug development targeting oxidative stress-related diseases.

One of the most notable aspects of ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate is its ability to act as a precursor for the synthesis of more complex molecules. Researchers have utilized this compound as a building block to construct bioactive compounds with enhanced pharmacological properties. For instance, its sulfur-containing moiety can undergo various transformations, such as thiolation and sulfonation, leading to the formation of derivatives with diverse applications.

The synthesis of ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate involves a multi-step process that typically starts with the preparation of the thiadiazole ring followed by its substitution with the furanamide group and subsequent esterification. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing this compound. These methods often involve the use of microwave-assisted synthesis or catalytic systems to improve yield and reduce reaction time.

In terms of applications, ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate has shown potential in the field of materials science as well. Its unique structure makes it suitable for use in the development of advanced materials such as polymers and coatings with enhanced mechanical and thermal properties. Additionally, its ability to form stable complexes with metal ions has opened up possibilities for its use in catalysis and sensor technology.

Recent research has also explored the biological activity of ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate in detail. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antimicrobial properties, making it a valuable asset in the development of new therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways suggests its potential role in treating conditions such as cancer and neurodegenerative diseases.

In conclusion, ethyl 2-{5-(furan-2-amido)-1,3,4-thiadiazol-2-ysulfanyl}acetate (CAS No: 39 is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.